![molecular formula C11H21NO2 B2831195 1-[(2,6-Dimethylmorpholin-4-yl)methyl]cyclobutan-1-ol CAS No. 1394684-38-8](/img/structure/B2831195.png)
1-[(2,6-Dimethylmorpholin-4-yl)methyl]cyclobutan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[(2,6-Dimethylmorpholin-4-yl)methyl]cyclobutan-1-ol, also known as DMCM, is a chemical compound that has been widely used in scientific research. It belongs to the class of cyclobutanols and is known for its sedative and anxiolytic effects.
Scientific Research Applications
Synthesis and Structural Analysis
Research has delved into the synthesis of oxime derivatives incorporating succinimid and morpholin groups, including compounds with cyclobutane rings. Such studies highlight the structural versatility and potential reactivity of compounds with similar backbones for further chemical modifications and applications in synthesis and materials science (Dinçer et al., 2005).
Cycloaddition Reactions
The cycloaddition of organic azides with conjugated enamines, including morpholinobuta-1,3-dienes, has been investigated, demonstrating the utility of these structures in creating novel heterocyclic compounds. This process underscores the importance of such chemical frameworks in synthesizing complex molecules with potential applications in pharmaceuticals and agrochemicals (Brunner et al., 2005).
Polymerization and Materials Chemistry
The spontaneous copolymerization of cyclobutane adducts with 2-oxazolines suggests the potential of cyclobutane-containing compounds in the development of new polymers. This research avenue might reveal opportunities for using "1-[(2,6-Dimethylmorpholin-4-yl)methyl]cyclobutan-1-ol" in creating novel polymeric materials with unique properties (Yokozawa et al., 1997).
Chemosensors
The study of squarylium-based chemosensors for Hg2+ showcases the potential of cyclobutane derivatives in sensing applications. This indicates the broader utility of cyclobutane and related compounds in developing sensitive and selective sensors for environmental monitoring and safety applications (Lee et al., 2013).
Organic Synthesis and Reactivity
The gem-dimethyl effect in cyclobutane derivatives, which accelerates cyclization reactions, highlights the role of such structures in organic synthesis, particularly in ring-closing reactions that are crucial for synthesizing cyclic compounds with potential biological activity (Ringer & Magers, 2007).
Properties
IUPAC Name |
1-[(2,6-dimethylmorpholin-4-yl)methyl]cyclobutan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-9-6-12(7-10(2)14-9)8-11(13)4-3-5-11/h9-10,13H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVSLVVNIAKTOEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)CC2(CCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.